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Compound of Interest

Compound Name: 3,6-Diiodopyridazine

Cat. No.: B154836 Get Quote

Essential Safety and Handling Guide for 3,6-
Diiodopyridazine
For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential, immediate safety and logistical

information for the handling and disposal of 3,6-Diiodopyridazine, ensuring operational safety

and regulatory compliance.

Chemical Identifier:

CAS Number: 20698-04-8[1]

Hazard Identification and Classification
3,6-Diiodopyridazine is classified as a hazardous substance with the following risk profile:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[2]

Skin Irritation (Category 2): Causes skin irritation.[2]

Serious Eye Damage (Category 1): Causes serious eye damage.

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.[2]
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Signal Word: Danger

Hazard Pictograms:

Corrosion (GHS05)

Exclamation Mark (GHS07)

Personal Protective Equipment (PPE)
Strict adherence to the recommended personal protective equipment is mandatory to prevent

exposure.

Protection Type Specification Purpose

Eye Protection
Chemical safety goggles or

face shield.[3]

To protect eyes from splashes

and dust.[3]

Hand Protection
Chemical-resistant gloves

(e.g., Butyl rubber, Viton®).[4]

To prevent skin contact and

absorption.[4]

Respiratory Protection

NIOSH-approved N95 dust

mask or higher-level respirator.

[5]

To avoid inhalation of dust

particles.

Protective Clothing
Laboratory coat, closed-toe

shoes, and long pants.[3]
To minimize skin exposure.[3]

Operational Plan: Step-by-Step Handling Procedure
Always handle 3,6-Diiodopyridazine in a well-ventilated area, preferably within a certified

chemical fume hood.[3] Ensure that an emergency eyewash station and safety shower are

readily accessible.

1. Preparation:

Before handling, ensure all required PPE is correctly worn.
Verify the functionality of the chemical fume hood and other safety equipment.
Have spill containment materials (e.g., vermiculite, sand) readily available.[4]
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2. Weighing and Transfer:

Perform all weighing and transfer operations within the chemical fume hood to minimize dust
generation and inhalation.
Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid material.
Close the container tightly immediately after use.

3. In Solution:

When dissolving the compound, add the solid to the solvent slowly to avoid splashing.
If heating is required, use a controlled heating source (e.g., heating mantle, water bath) and
ensure proper ventilation.

4. Post-Handling:

Thoroughly decontaminate all surfaces and equipment that have come into contact with the
chemical.
Wash hands thoroughly with soap and water after removing gloves.[6]

Emergency Procedures
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Incident First Aid Measures

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes. Seek

immediate medical attention.[7]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing. If skin irritation occurs,

get medical advice/attention.[7]

Inhalation

Move to fresh air. If not breathing, give artificial

respiration. Seek immediate medical attention.

[7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Call a physician or poison control center

immediately.[8]

Spill

For small spills, absorb with an inert material

and place in a suitable container for disposal.

For large spills, evacuate the area and contact

the Environmental Health and Safety (EHS)

department.[3][4]

Disposal Plan: Step-by-Step Waste Management
The disposal of 3,6-Diiodopyridazine and its containers must be managed as hazardous

waste.[3] Do not dispose of this chemical down the drain or in regular trash.[3]

1. Waste Identification and Segregation:

All materials contaminated with 3,6-Diiodopyridazine (e.g., unused product, reaction
residues, contaminated labware) must be treated as hazardous waste.[3][4]
Collect this waste in a dedicated, properly labeled hazardous waste container.[4]

2. Containerization:

Use a leak-proof, chemically compatible waste container with a secure lid.[3]
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Do not fill the container to more than 90% of its capacity.[3]
Keep the container closed except when adding waste.[9]

3. Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "3,6-
Diiodopyridazine," and the associated hazards.[9]

4. Storage and Disposal:

Store the waste container in a designated, well-ventilated, and secure area, segregated from
incompatible materials.[4]
Arrange for pickup and disposal through your institution's EHS department or a licensed
hazardous waste disposal contractor.[3] The recommended final disposal method is high-
temperature incineration.[3][10]
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Caption: Operational workflow for handling 3,6-Diiodopyridazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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